Dextran sulfate sodium

• CAS No.: 9011-18-1
• Product Name: Dextran sulfate sodium
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: ethyl 4-aminobenzoate
• Standard InChI: InChI=1S/C9H11NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3
• Standard InChIKey: BLFLLBZGZJTVJG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N
• Boiling Point: 310 °C; 310.0 °C
• Colorform: Rhombohedra from ether; Needles from wate
• Melting Point: 92 °C; 92.0 °C; 92°C
• Physical Description: DryPowder; Solid
• Description: Benzocaine is an ester of paraaminobenzoic acid, lacking the terminal diethylamino group of procaine, with anesthetic activity. Benzocaine binds to the sodium channel and reversibly stabilizes the neuronal membrane which decreases its permeability to sodium ions. Depolarization of the neuronal membrane is inhibited, thereby blocking the initiation and conduction of nerve impulses.; Benzocaine is a benzoate ester having 4-aminobenzoic acid as the acid component and ethanol as the alcohol component. A surface anaesthetic, it is used to suppress the gag reflex, and as a lubricant and topical anaesthetic on the larynx, mouth, nasal cavity, respiratory tract, oesophagus, rectum, urinary tract, and vagina. It has a role as a topical anaesthetic, an antipruritic drug, an allergen and a sensitiser. It is a benzoate ester and a substituted aniline.; Benzocaine, also known as anaesthesin or americaine, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Benzocaine is a drug which is used for general use as a lubricant and topical anesthetic on esophagus, larynx, mouth, nasal cavity, rectum, respiratory tract or trachea, urinary tract, vagina. it is also used to suppress gag reflex. Benzocaine exists as a solid, slightly soluble (in water), and a moderately basic compound (based on its pKa). In humans, benzocaine is involved in the benzocaine action pathway. Benzocaine is a potentially toxic compound.
• Related CAS: 23239-88-5 (hydrochloride)
• Shelf Life: Stable in air.
• Solubility: 1310 mg/L (at 30 °C); 0.01 M; One gram dissolves in about 5 ml alcohol, 2 ml chloroform, in about 4 ml ether, and in 30 to 50 ml of expressed almond oil or olive oil. Also sol in dil acids.; Soluble in acid; In water, 1,310 mg/L at 25 °C; >24.8 [ug/mL]
• Synonyms: 4-Aminobenzoic Acid Ethyl Ester; Acetate, Benzocaine; Americaine; Anaesthesin; Anesthesin; Bensokain; Benzocaine; Benzocaine Acetate; Benzocaine Formate; Benzocaine Hydrobromide; Benzocaine Hydrochloride; Benzocaine Methanesulfonate; Ethoform; Ethyl Aminobenzoate; Formate, Benzocaine; Hydrobromide, Benzocaine; Hydrochloride, Benzocaine; Methanesulfonate, Benzocaine
• Vapor Pressure: 2.6X10-4 mm Hg at 25 °C /Estimated/
• Reference: B Caughey.; GJ Raymond. Sulfated polyanion inhibition of scrapie-associated PrP accumulation in cultured cells. Journal of virology. 1993, 67, (2), 643-650.
• PubChem Compound: 2337
• Last Modified: Nov 11 2021